Cas no 1935785-97-9 (N-({2-methyl(propan-2-yl)aminophenyl}methyl)but-2-ynamide)

• Product Name: N-({2-methyl(propan-2-yl)aminophenyl}methyl)but-2-ynamide
• CAS No: 1935785-97-9
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 5682946
• PubChem ID: 121590597
• Update Time: 2025-06-03

N-({2-methyl(propan-2-yl)aminophenyl}methyl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-({2-[methyl(propan-2-yl)amino]phenyl}methyl)but-2-ynamide
• 1935785-97-9
• N-[[2-[Methyl(propan-2-yl)amino]phenyl]methyl]but-2-ynamide
• EN300-26575048
• AKOS030646008
• N-({2-methyl(propan-2-yl)aminophenyl}methyl)but-2-ynamide

• Inchi： 1S/C15H20N2O/c1-5-8-15(18)16-11-13-9-6-7-10-14(13)17(4)12(2)3/h6-7,9-10,12H,11H2,1-4H3,(H,16,18)
• InChI Key： FYQNWNHYALLZDN-UHFFFAOYSA-N
• SMILES： O=C(C#CC)NCC1C=CC=CC=1N(C)C(C)C

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-({2-methyl(propan-2-yl)aminophenyl}methyl)but-2-ynamide

Research Brief on N-({2-methyl(propan-2-yl)aminophenyl}methyl)but-2-ynamide (CAS: 1935785-97-9): Recent Advances and Applications

N-({2-methyl(propan-2-yl)aminophenyl}methyl)but-2-ynamide (CAS: 1935785-97-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its unique structural features, has demonstrated promising potential in various therapeutic applications, including but not limited to oncology, neurology, and infectious diseases. The compound's molecular structure, which combines an alkyne moiety with an aromatic amine, allows for versatile interactions with biological targets, making it a valuable scaffold for drug discovery and development.

Recent studies have focused on elucidating the mechanistic pathways through which N-({2-methyl(propan-2-yl)aminophenyl}methyl)but-2-ynamide exerts its biological effects. One notable finding is its ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR cascade, which plays a critical role in cell proliferation and survival. In vitro and in vivo experiments have shown that this compound can selectively inhibit the growth of cancer cells while sparing normal cells, suggesting a favorable therapeutic window. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been optimized to enhance its clinical potential.

Another area of active research involves the application of N-({2-methyl(propan-2-yl)aminophenyl}methyl)but-2-ynamide in neurodegenerative diseases. Preliminary data indicate that the compound can cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's and Parkinson's diseases. These effects are attributed to its ability to reduce oxidative stress and inhibit the aggregation of pathogenic proteins, such as beta-amyloid and alpha-synuclein. Further studies are underway to validate these findings and explore the compound's potential as a disease-modifying agent.

In the context of infectious diseases, N-({2-methyl(propan-2-yl)aminophenyl}methyl)but-2-ynamide has shown antimicrobial activity against a range of pathogens, including drug-resistant strains of bacteria and fungi. Its mechanism of action appears to involve disruption of microbial cell membranes and interference with essential metabolic pathways. These properties make it a promising candidate for the development of novel antibiotics, particularly in an era of increasing antimicrobial resistance.

Despite these promising findings, challenges remain in the development of N-({2-methyl(propan-2-yl)aminophenyl}methyl)but-2-ynamide as a therapeutic agent. Issues such as scalability of synthesis, potential off-target effects, and long-term safety profiles need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential to overcome these hurdles and translate the compound's potential into clinical benefits.

In conclusion, N-({2-methyl(propan-2-yl)aminophenyl}methyl)but-2-ynamide (CAS: 1935785-97-9) represents a compelling example of how chemical biology can drive innovation in drug discovery. Its multifaceted biological activities and therapeutic potential underscore the importance of continued research and development in this area. As new data emerge, this compound may pave the way for novel treatments across a spectrum of diseases, offering hope to patients and clinicians alike.